Cas no 103732-08-7 (27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI))

27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI) structure
103732-08-7 structure
Product Name:27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
CAS No:103732-08-7
MF:C28H44O3
MW:428.647169113159
CID:141798
PubChem ID:71300400
Update Time:2025-04-19

27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9CI)
    • (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2S)-6-hydroxy-6-methyloct-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • 22-dehydro-1,25-dihydroxy-24-homovitamin D3
    • 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol,25-ethyl-, (1a,3b,5Z,7E,22E)- (9C...
    • 1,25(OH)2-22-Dehydro-monohomo-vitamin D3
    • 1,25-Dihydroxy-22-dehydro-26-homovitamin D3
    • 27-Nor-9,10-secocholesta-5,7,10(19),22-tetraene-1,3,25-triol, 25-ethyl-, (1alpha,3beta,5Z,7E,22E)-
    • Dhdh-vitamin D3
    • Dhmh-calcitriol
    • 103732-08-7
    • Inchi: 1S/C28H44O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h7,9,11-12,19,23-26,29-31H,3,6,8,10,13-18H2,1-2,4-5H3/b9-7+,21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1
    • InChI Key: RQYBOLUOBVMUJB-RYZVBFQCSA-N
    • SMILES: OC(C)(CC)C/C=C/[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

  • Exact Mass: 428.329045
  • Monoisotopic Mass: 428.329045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.06
  • Boiling Point: 581.8°Cat760mmHg
  • Flash Point: 244.6°C
  • Refractive Index: 1.555
  • PSA: 60.69000
  • LogP: 5.87080
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